Cas no 546-78-1 ((+-)-umbellulone)

(+-)-umbellulone structure
(+-)-umbellulone structure
Product Name:(+-)-umbellulone
CAS No:546-78-1
Molecular Formula:C10H14O
Molecular Weight:150.21756
CID:2032277
PubChem ID:442504

(+-)-umbellulone Properties

Names and Identifiers

    • (+-)-umbellulone
    • (-)-Umbellulon
    • (-)-Umbellulone
    • (1R)-Thuj-3-en-2-on
    • (1R)-thuj-3-en-2-one
    • 4-methyl-1-(1-methylethyl)-bicyclo[3.1.0]hex-3-en-2-one
    • Thuj-3-en-2-on
    • thuj-3-en-2-one
    • Umbellulon
    • Umbellulone
    • [1R,5S,(-)]-4-Methyl-1-isopropylbicyclo[3.1.0]hexa-3-ene-2-one
    • (1R, 5S)-4-Methyl-1-propan-2-ylbicyclo(3.1.0)hex-3-en-2-one
    • (1R,5S)-(-)-3-Thujen-2-one
    • Thujen-2-one
    • Thujenone
    • (1R,5S)-1-isopropyl-4-methyl-bicyclo[3.1.0]hex-3-en-2-one
    • SureCN435454
    • DTXSID301016986
    • AKOS040740954
    • CS-0109051
    • CHEBI:9860
    • (1R,5S)-4-Methyl-1-propan-2-ylbicyclo(3.1.0)hex-3-en-2-one
    • Umbellol
    • AC1L9CYT
    • (1R,5S)-4-Methyl-1-propan-2-ylbicyclo[3.1.0]hex-3-en-2-one
    • HY-135013
    • MS-22850
    • NCGC00485432-01
    • (1R,5S)-4-methyl-1-(propan-2-yl)bicyclo[3.1.0]hex-3-en-2-one
    • C09911
    • SCHEMBL435454
    • 546-78-1
    • (R)-Umbellulone
    • (-)-Ubellulone
    • (-)-3-Thujen-2-one
    • DA-68469
    • G14311
    • Umbellulone?
    • (1R,5S)-4-Methyl-1-(1-methylethyl)bicyclo[3.1.0]hex-3-en-2-one
    • (1R,5S)-4-Methyl-1-(1-methylethyl)bicyclo(3.1.0)hex-3-en-2-one
    • (+-)-Umbellulone
    • InChIKey： LTTVJAQLCIHAFV-WCBMZHEXSA-N
    • Inchi： InChI=1S/C10H14O/c1-6(2)10-5-8(10)7(3)4-9(10)11/h4,6,8H,5H2,1-3H3/t8-,10+/m0/s1
    • SMILES： CC1=CC(=O)C2(C1C2)C(C)C

Computed Properties

  • Exact Mass: 150.104
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 150.104
  • Heavy Atom Count: 11
  • Complexity: 250
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • LogP: 2.17770
  • PSA: 17.07000

(+-)-umbellulone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00E0TD-5mg
[1R,5S,(-)]-4-Methyl-1-isopropylbicyclo[3.1.0]hexa-3-ene-2-one
 546-78-1 99%
5mg
 $413.00 2024-04-30
A2B Chem LLC
AG53441-10mg
[1R,5S,(-)]-4-Methyl-1-isopropylbicyclo[3.1.0]hexa-3-ene-2-one
 546-78-1 >98%
10mg
 $265.00 2024-04-19
Ambeed
A1364935-5mg
(1R,5S)-1-Isopropyl-4-methylbicyclo[3.1.0]hex-3-en-2-one
 546-78-1 98%
5mg
 $340.0 2025-02-28
LKT Labs
U482046-1 mg
(-)-Umbellulone
 546-78-1 ≥98%
1mg
 $58.90 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-396564-10 mg
Umbellulone,
 546-78-1
10mg
 ￥978.00 2023-07-10

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:546-78-1)(+-)-umbellulone
A1242509
Purity:99%/99%
Quantity:5mg/10mg
Price($):306/468